[(2R)-4-Benzylmorpholin-2-yl](phenyl)methanone

• CAS No.: 667876-83-7
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: [(2R)-4-benzylmorpholin-2-yl]-phenylmethanone
• InChI: InChI=1S/C18H19NO2/c20-18(16-9-5-2-6-10-16)17-14-19(11-12-21-17)13-15-7-3-1-4-8-15/h1-10,17H,11-14H2/t17-/m1/s1
• InChI Key: VUIUUPMMRIZOPM-QGZVFWFLSA-N
• Isomeric SMILES: C1CO[C@H](CN1CC2=CC=CC=C2)C(=O)C3=CC=CC=C3
• Canonical SMILES: C1COC(CN1CC2=CC=CC=C2)C(=O)C3=CC=CC=C3

Description

[(2R)-4-Benzylmorpholin-2-yl](phenyl)methanone is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Grignard's reagent was prepared by reaction of magnesium (932 mg, 5.93 mmol) with bromobenzene (144 mg, 5.93 mmol) in diethyl ether (20 ml) at room temperature for 10 min. After cooling to 0° C., a solution of 2-cyano-4-benzyl-morpholine (1.00 g, 4.94 mmol) in diethyl ether (2.0 ml) was added and then tetrahydrofuran (6.0 ml) was added. The mixture was stirred at room temperature for 30 min. After decomposition with saturated aqueous sodium hydrogen carbonate, the mixture was filtered and concentrated under reduced pressure. The crude product was purified by flash chromatography on silica gel (n-hexane-ethyl acetate 3:1 to 2:1) to give the 2-benzoyl-4-benzylmorpholine (608 mg, 44%).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details